Cas no 20743-95-7 (benzene, 1-butoxy-4-methoxy-)

• Product Name: benzene, 1-butoxy-4-methoxy-
• CAS No: 20743-95-7
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 864561
• Update Time: 2026-04-29

benzene, 1-butoxy-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• benzene, 1-butoxy-4-methoxy-
• 1-butoxy-4-methoxybenzene

• MDL： MFCD01656919
• Inchi： InChI=1S/C11H16O2/c1-3-4-9-13-11-7-5-10(12-2)6-8-11/h5-8H,3-4,9H2,1-2H3
• InChI Key： LBDWIFOIHJVJBH-UHFFFAOYSA-N
• SMILES： CCCCOC1=CC=C(C=C1)OC

Computed Properties

• Exact Mass: 180.11508
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 258.6±13.0 °C at 760 mmHg
• Flash Point: 94.7±19.4 °C
• PSA: 18.46
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

benzene, 1-butoxy-4-methoxy- Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)